Cas no 27873-89-8 ([1,1':2',1''-Terphenyl]-3',4'-dicarboxylicacid, 5',6'-diphenyl- (9CI))

• Product Name: [1,1':2',1''-Terphenyl]-3',4'-dicarboxylicacid, 5',6'-diphenyl- (9CI)
• CAS No: 27873-89-8
• MF: C₃₂H₂₂O₄
• MW: 470.514688968658
• CID: 258510
• PubChem ID: 268709
• Update Time: 2025-04-19

[1,1':2',1''-Terphenyl]-3',4'-dicarboxylicacid, 5',6'-diphenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• [1,1':2',1''-Terphenyl]-3',4'-dicarboxylicacid, 5',6'-diphenyl- (9CI)
• 3,4,5,6-tetraphenylphthalic acid
• 1,2-Benzenedicarboxylic acid, 3,4,5,6-tetraphenyl-
• Phthalicacid, tetraphenyl- (6CI)
• Tetraphenylphthalic acid
• 5',6'-Diphenyl-[1,1':2',1''-terphenyl]-3',4'-dicarboxylicacid
• 5',6'-Diphenyl-[1,1':2',1''-terphenyl]-3',4'-dicarboxylic acid
• 27873-89-8
• DTXSID10296391

• Inchi： 1S/C32H22O4/c33-31(34)29-27(23-17-9-3-10-18-23)25(21-13-5-1-6-14-21)26(22-15-7-2-8-16-22)28(30(29)32(35)36)24-19-11-4-12-20-24/h1-20H,(H,33,34)(H,35,36)
• InChI Key： WCMNSFIBXDIFIR-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 470.15186
• Monoisotopic Mass: 470.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6